Cas no 1804460-56-7 (6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carbonyl chloride)

• Product Name: 6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carbonyl chloride
• CAS No: 1804460-56-7
• MF: C₇H₂BrClF₃NO
• MW: 288.449090480804
• CID: 4860372
• Update Time: 2025-10-29

6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carbonyl chloride

• Inchi： 1S/C7H2BrClF3NO/c8-3-1-2(6(10)11)4(5(9)14)7(12)13-3/h1,6H
• InChI Key： HOGFNNMWJKGIDJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(=O)Cl)C(=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carbonyl chloride

Comprehensive Overview of 6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carbonyl chloride (CAS No. 1804460-56-7)

6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carbonyl chloride (CAS No. 1804460-56-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique halogen-substituted pyridine structure, serves as a critical intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs) and crop protection agents. Its molecular formula, C₇H₂BrClF₃NO, highlights the presence of multiple halogens, which contribute to its reactivity and utility in cross-coupling reactions and nucleophilic substitutions.

The growing demand for fluorinated compounds in drug discovery, driven by their enhanced metabolic stability and bioavailability, has positioned 6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carbonyl chloride as a valuable building block. Researchers frequently explore its applications in kinase inhibitor development and herbicide formulations, aligning with trends in precision medicine and sustainable agriculture. A common query among scientists is: "How does the difluoromethyl group influence the compound's reactivity compared to non-fluorinated analogs?" Studies suggest that the electron-withdrawing nature of fluorine atoms enhances electrophilicity, facilitating downstream derivatization.

From a synthetic chemistry perspective, CAS No. 1804460-56-7 is often employed in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, to construct complex heterocyclic scaffolds. Its carbonyl chloride moiety further enables amide bond formation, a cornerstone of peptidomimetic design. Recent publications emphasize its role in optimizing bioisosteres, addressing challenges like drug resistance and off-target effects. Notably, the compound's lipophilicity (calculated LogP ≈ 2.5) makes it suitable for blood-brain barrier penetration studies, a hot topic in neurodegenerative disease research.

Environmental and regulatory considerations also shape discussions around 6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carbonyl chloride. While not classified as hazardous under current guidelines, its handling requires standard laboratory safety protocols. The compound's stability under ambient conditions and compatibility with green chemistry principles (e.g., solvent-free reactions) are frequently evaluated to align with ESG (Environmental, Social, and Governance) benchmarks in chemical manufacturing.

In analytical chemistry, CAS 1804460-56-7 is typically characterized via NMR spectroscopy (notably ¹⁹F NMR for fluorine tracking) and high-resolution mass spectrometry (HRMS). Its crystalline form allows for X-ray diffraction studies, providing insights into molecular packing and intermolecular interactions. These techniques address another common question: "What analytical methods ensure the purity of halogenated pyridine intermediates?" Rigorous quality control is essential, given its role in GMP-compliant synthesis.

Market analysts project steady growth for fluoropyridine derivatives, with 6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carbonyl chloride benefiting from expanding contract research organization (CRO) networks. Its patent landscape reveals applications in oncology and antiviral therapies, reflecting broader industry shifts toward targeted therapeutics. As AI-driven molecular design accelerates, this compound's structure-activity relationship (SAR) data becomes increasingly valuable for machine learning models predicting novel bioactive molecules.

In conclusion, 6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carbonyl chloride exemplifies the intersection of halogen chemistry and modern drug development. Its versatility across medicinal chemistry, material science, and catalysis ensures enduring relevance. Future research may explore its potential in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, further solidifying its status as a multifunctional synthetic building block.